Cas no 170944-68-0 (2-2-(methylsulfanyl)ethylaniline)

• Product Name: 2-2-(methylsulfanyl)ethylaniline
• CAS No: 170944-68-0
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD16780281
• CID: 4612317
• PubChem ID: 15208920
• Update Time: 2025-05-24

2-2-(methylsulfanyl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-[2-(methylsulfanyl)ethyl]aniline
• 2-2-(methylsulfanyl)ethylaniline

• MDL： MFCD16780281
• Inchi： 1S/C9H13NS/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7,10H2,1H3
• InChI Key： IOQYJXHLIHNPTJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1CCSC

Additional information on 2-2-(methylsulfanyl)ethylaniline

Recent Advances in the Study of 170944-68-0 and 2-2-(methylsulfanyl)ethylaniline in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 170944-68-0 and the product name 2-2-(methylsulfanyl)ethylaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 170944-68-0 as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure allows for versatile modifications, making it a valuable building block in medicinal chemistry. Researchers have explored its use in the development of novel inhibitors targeting specific enzymes involved in disease pathways. The compound's stability and reactivity under various conditions have been extensively studied, providing insights into its potential for scalable production.

2-2-(methylsulfanyl)ethylaniline, on the other hand, has been investigated for its role as a precursor in the synthesis of sulfur-containing compounds, which are known for their diverse biological activities. Recent publications have demonstrated its utility in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The compound's ability to undergo selective functionalization has been leveraged to create libraries of derivatives with enhanced pharmacokinetic properties.

One of the most notable advancements in this area is the application of 170944-68-0 and 2-2-(methylsulfanyl)ethylaniline in the design of targeted therapies for cancer and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of small molecules incorporating these compounds, which exhibited potent inhibitory effects against specific oncogenic targets. The study utilized advanced computational modeling and high-throughput screening to identify the most promising candidates for further development.

In addition to their therapeutic potential, these compounds have also been explored for their use in chemical biology tools. For example, 2-2-(methylsulfanyl)ethylaniline has been employed as a labeling reagent in proteomics studies, enabling the identification and quantification of protein modifications. This application underscores the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in the optimization of these compounds for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Recent efforts have focused on structural modifications to improve these properties, with some success reported in preclinical models. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, the ongoing research on 170944-68-0 and 2-2-(methylsulfanyl)ethylaniline highlights their significant potential in chemical biology and pharmaceutical applications. The integration of synthetic chemistry, computational design, and biological evaluation has paved the way for innovative approaches to drug discovery. Future studies will likely focus on expanding the scope of these compounds and addressing the remaining challenges to fully realize their therapeutic benefits.